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Compound of Interest

Compound Name: Elbaite

Cat. No.: B1174063 Get Quote

Elbaite is a sodium, lithium, and aluminum boro-silicate mineral.[1][2] Its generalized chemical

formula can be represented as Na(Li1.5Al1.5)Al6(Si6O18)(BO3)3(OH)3(OH).[3] However, the

ideal endmember formula is rarely found in nature due to extensive solid solution series with

other tourmaline species, primarily schorl, and fluor-liddicoatite.[2] These variations arise from

elemental substitutions at the X, Y, and W crystallographic sites within the tourmaline structure.

The primary variations of elbaite discussed in this guide include:

Liddicoatite: A calcium-rich analogue of elbaite.[4]

Rossmanite: An alkali-deficient variant with a vacant X-site.[5]

Tsilaisite: A manganese-rich variety.[6][7]

Schorl: The iron-rich endmember of a solid solution series with elbaite.[1][8][9]

These substitutions significantly influence the physical and optical properties of the minerals,

including their color.

Data Presentation: Compositional Analysis
The chemical formulas of elbaite and its variations are presented in the table below. It is

important to note that these represent idealized endmember formulas, and natural specimens

exhibit a range of compositions due to elemental substitutions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1174063?utm_src=pdf-interest
https://www.benchchem.com/product/b1174063?utm_src=pdf-body
https://webmineral.com/data/Schorl.shtml
https://en.wikipedia.org/wiki/Elbaite
https://www.handbookofmineralogy.org/pdfs/elbaite.pdf
https://en.wikipedia.org/wiki/Elbaite
https://www.benchchem.com/product/b1174063?utm_src=pdf-body
https://www.benchchem.com/product/b1174063?utm_src=pdf-body
https://www.minerals.net/mineral/liddicoatite.aspx?img=
https://mineraemporium.com/product/tourmaline-var-rossmanite-from-tanco-mine-manitoba-canada/
https://nationalgemlab.in/tsilaisite/
https://en.wikipedia.org/wiki/Tsilaisite
https://www.benchchem.com/product/b1174063?utm_src=pdf-body
https://webmineral.com/data/Schorl.shtml
https://galleries.com/minerals/silicate/schorl/schorl.htm
https://m.minerals.net/mineral/schorl.aspx
https://www.benchchem.com/product/b1174063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mineral Ideal Chemical Formula

Elbaite Na(Li1.5Al1.5)Al6(Si6O18)(BO3)3(OH)3(OH)[3]

Liddicoatite Ca(Li2Al)Al6(Si6O18)(BO3)3(OH)3(OH)[10]

Rossmanite
☐(LiAl2)Al6(Si6O18)(BO3)3(OH)3(OH)[11][12]

[13][14]

Tsilaisite Na(Mn2+)3Al6(Si6O18)(BO3)3(OH)3(OH)[7]

Schorl
Na(Fe2+)3Al6(Si6O18)(BO3)3(OH)3(OH)[1][8]

[9][15]

Note: The square symbol (☐) in the formula for Rossmanite represents a vacancy at the X-site.

Experimental Protocols for Chemical
Characterization
The quantitative analysis of elbaite and its variations is primarily achieved through Electron

Probe Microanalysis (EPMA) and Laser Ablation-Inductively Coupled Plasma-Mass

Spectrometry (LA-ICP-MS).

Electron Probe Microanalysis (EPMA)
EPMA is a widely used technique for the non-destructive quantitative analysis of major and

minor elements in minerals.

Sample Preparation:

Mineral grains are mounted in an epoxy resin puck.

The puck is ground and polished to expose a flat, smooth surface of the mineral. A final

polish with a fine diamond suspension (e.g., 1 µm) is necessary to minimize surface

imperfections that could affect the analysis.[16]

The polished surface is coated with a thin layer of conductive material, typically carbon, to

prevent the buildup of electrical charge from the electron beam.[16]
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Instrumentation and Analytical Conditions:

Instrument: A wavelength-dispersive (WDS) electron probe microanalyzer is used.

Accelerating Voltage: Typically 15 kV.[17]

Beam Current: 10-20 nA.[17]

Beam Diameter: A focused beam of 1-5 µm is commonly used for spot analyses.

Counting Times: Peak counting times are generally 20-30 seconds, with background counts

taken for half that time on either side of the peak.[17]

Standards: Well-characterized natural and synthetic minerals are used as standards for

calibration. Examples include albite for Na, diopside for Ca and Mg, and pure metals or

oxides for other elements.[17]

Data Processing: Raw X-ray intensities are corrected for matrix effects (ZAF correction) to yield

quantitative elemental concentrations.

Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS)
LA-ICP-MS is a powerful tool for the in-situ analysis of trace elements and isotopes.

Sample Preparation: Sample preparation is similar to that for EPMA, requiring a polished

surface.

Instrumentation and Analytical Conditions:

Laser System: A UV laser (e.g., 213 nm Nd:YAG or 193 nm ArF excimer) is coupled to an

ICP-MS.

Ablation Parameters:

Spot Size: 40-60 µm diameter.

Repetition Rate: 5-10 Hz.
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Fluence (Energy Density): ~3-5 J/cm².

Carrier Gas: Helium is typically used to transport the ablated material from the sample

chamber to the ICP-MS, with argon added before the plasma.

ICP-MS Parameters: Optimized for sensitivity and stability.

Standards: External calibration is performed using certified reference materials such as NIST

SRM 610 and 612 glasses. An internal standard, often an element of known concentration

from prior EPMA analysis (e.g., Si), is used to correct for variations in ablation yield.[18][19]

Data Processing: Time-resolved analysis of the signal allows for the selection of stable signal

intervals for integration. Raw counts are then converted to concentrations using the calibration

standards and internal standard.

Visualization of Compositional Relationships
The following diagrams illustrate the substitutional relationships between elbaite and its

variations.

Elbaite Core

Compositional Variations

Elbaite
Na(Li₁.₅Al₁.₅)Al₆(Si₆O₁₈)(BO₃)₃(OH)₄

Liddicoatite
Ca(Li₂Al)Al₆(Si₆O₁₈)(BO₃)₃(OH)₄

Na⁺ ↔ Ca²⁺
(at X-site)

Rossmanite
☐(LiAl₂)Al₆(Si₆O₁₈)(BO₃)₃(OH)₄

Na⁺ ↔ ☐ (vacancy)
(at X-site)

Tsilaisite
Na(Mn²⁺)₃Al₆(Si₆O₁₈)(BO₃)₃(OH)₄

(Li₁.₅Al₁.₅) ↔ (Mn²⁺)₃
(at Y-site)

Schorl
Na(Fe²⁺)₃Al₆(Si₆O₁₈)(BO₃)₃(OH)₄

(Li₁.₅Al₁.₅) ↔ (Fe²⁺)₃
(at Y-site)
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Caption: Substitutional pathways from elbaite to its primary variations.
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Caption: General experimental workflow for the chemical analysis of elbaite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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